Cas no 478081-07-1 (3-Chloro-5-(trifluoromethyl)-2-pyridinyl 3,4-dibromo-3,4,4-trifluorobutyl sulfide)

• Product name: 3-Chloro-5-(trifluoromethyl)-2-pyridinyl 3,4-dibromo-3,4,4-trifluorobutyl sulfide
• CAS No: 478081-07-1
• MF: C₁₀H₆Br₂ClF₆NS
• MW: 481.477759838104
• CID: 6785921
• PubChem ID: 3763887

3-Chloro-5-(trifluoromethyl)-2-pyridinyl 3,4-dibromo-3,4,4-trifluorobutyl sulfide Chemical and Physical Properties

Names and Identifiers

• AKOS005101844
• 478081-07-1
• 3-chloro-2-(3,4-dibromo-3,4,4-trifluorobutyl)sulfanyl-5-(trifluoromethyl)pyridine
• 8N-740
• 3-chloro-5-(trifluoromethyl)-2-pyridinyl 3,4-dibromo-3,4,4-trifluorobutyl sulfide
• 3-chloro-2-[(3,4-dibromo-3,4,4-trifluorobutyl)sulfanyl]-5-(trifluoromethyl)pyridine
• 3-Chloro-5-(trifluoromethyl)-2-pyridinyl 3,4-dibromo-3,4,4-trifluorobutyl sulfide

• Inchi： 1S/C10H6Br2ClF6NS/c11-8(14,10(12,18)19)1-2-21-7-6(13)3-5(4-20-7)9(15,16)17/h3-4H,1-2H2
• InChI Key： IITVYPSJIOSIIX-UHFFFAOYSA-N
• SMILES： BrC(C(F)(F)Br)(CCSC1C(=CC(C(F)(F)F)=CN=1)Cl)F

Computed Properties

• Exact Mass: 480.81599g/mol
• Monoisotopic Mass: 478.81804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.2Ų
• XLogP3: 6.2

Additional information on 3-Chloro-5-(trifluoromethyl)-2-pyridinyl 3,4-dibromo-3,4,4-trifluorobutyl sulfide

Introduction to 3-Chloro-5-(trifluoromethyl)-2-pyridinyl 3,4-dibromo-3,4,4-trifluorobutyl sulfide (CAS No. 478081-07-1)

3-Chloro-5-(trifluoromethyl)-2-pyridinyl 3,4-dibromo-3,4,4-trifluorobutyl sulfide (CAS No. 478081-07-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring, multiple halogen substituents, and a sulfide linkage. The combination of these functional groups imparts distinct chemical properties and potential biological activities that make it a valuable candidate for various applications.

The pyridine ring in the structure of 3-Chloro-5-(trifluoromethyl)-2-pyridinyl 3,4-dibromo-3,4,4-trifluorobutyl sulfide is a key feature that contributes to its pharmacological profile. Pyridine derivatives are widely used in drug design due to their ability to form hydrogen bonds and their lipophilic nature. The presence of the chloro and trifluoromethyl groups on the pyridine ring further enhances its stability and reactivity, making it an attractive scaffold for the development of novel therapeutic agents.

The sulfide linkage in this compound is another critical component that influences its chemical behavior. Sulfides are known for their ability to participate in redox reactions and their potential to form disulfide bonds under certain conditions. This property can be leveraged in the design of prodrugs or compounds that require controlled release mechanisms. Additionally, the dibromo and trifluoromethyl substituents on the butyl chain add complexity to the molecule, potentially affecting its solubility, metabolic stability, and target selectivity.

Recent studies have explored the biological activities of 3-Chloro-5-(trifluoromethyl)-2-pyridinyl 3,4-dibromo-3,4,4-trifluorobutyl sulfide in various contexts. One notable area of research is its potential as an anticancer agent. Preliminary data from in vitro assays have shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those derived from solid tumors such as breast and lung cancer. The mechanism of action is thought to involve the disruption of cellular redox balance and the induction of apoptosis.

In addition to its anticancer properties, 3-Chloro-5-(trifluoromethyl)-2-pyridinyl 3,4-dibromo-3,4,4-trifluorobutyl sulfide has been investigated for its antimicrobial activity. Studies have demonstrated that it possesses broad-spectrum antibacterial properties against both Gram-positive and Gram-negative bacteria. The compound's ability to inhibit bacterial growth is attributed to its interaction with key cellular targets such as DNA gyrase and topoisomerase IV. These findings suggest that it could be a promising lead compound for the development of new antibiotics.

The pharmacokinetic properties of 3-Chloro-5-(trifluoromethyl)-2-pyridinyl 3,4-dibromo-3,4,4-trifluorobutyl sulfide have also been studied to evaluate its suitability as a therapeutic agent. In preclinical models, it has shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a long half-life in plasma, which are desirable characteristics for drug candidates intended for chronic administration.

To further optimize the therapeutic potential of 3-Chloro-5-(trifluoromethyl)-2-pyridinyl 3,4-dibromo-3,4,4-trifluorobutyl sulfide, researchers are exploring various chemical modifications and prodrug strategies. For example, the introduction of additional functional groups or the formation of ester or amide derivatives can enhance solubility and improve target selectivity. These efforts aim to address challenges such as poor water solubility and off-target effects that can limit the clinical utility of the compound.

In conclusion, 3-Chloro-5-(trifluoromethyl)-2-pyridinyl 3,4-dibromo-3,4,4-trifluorobutyl sulfide (CAS No. 478081-07-1) represents a promising molecule with diverse biological activities and potential applications in medicine. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for therapeutic use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel drugs for treating various diseases.